Cas no 1502126-88-6 (2-(pyrrolidine-3-carbonyl)pyridine)

• Product Name: 2-(pyrrolidine-3-carbonyl)pyridine
• CAS No: 1502126-88-6
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD29034491
• CID: 5219474
• PubChem ID: 70095915
• Update Time: 2025-11-01

2-(pyrrolidine-3-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-pyridinyl-3-pyrrolidinyl-
• 2-(pyrrolidine-3-carbonyl)pyridine

• MDL： MFCD29034491
• Inchi： 1S/C10H12N2O/c13-10(8-4-6-11-7-8)9-3-1-2-5-12-9/h1-3,5,8,11H,4,6-7H2
• InChI Key： QIWPDHMEAKGBOX-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=C1)(C1CCNC1)=O

Additional information on 2-(pyrrolidine-3-carbonyl)pyridine

Comprehensive Overview of 2-(pyrrolidine-3-carbonyl)pyridine (CAS No. 1502126-88-6): Properties, Applications, and Research Insights

2-(pyrrolidine-3-carbonyl)pyridine (CAS No. 1502126-88-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyridine-pyrrolidine hybrid combines the aromaticity of pyridine with the flexibility of pyrrolidine, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to interact with biological targets through hydrogen bonding and π-stacking interactions.

The compound's molecular structure features a pyrrolidine-3-carbonyl group attached to the 2-position of a pyridine ring, which enhances its solubility and bioavailability compared to simpler aromatic systems. This characteristic has led to its exploration in central nervous system (CNS) drug development, where researchers investigate its potential as a modulator of neurotransmitter receptors. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in 2024 due to the global aging population and rising demand for innovative therapies.

From a synthetic chemistry perspective, 2-(pyrrolidine-3-carbonyl)pyridine serves as a key intermediate in the preparation of small-molecule inhibitors targeting enzymes like kinases and proteases. Its CAS No. 1502126-88-6 is frequently searched in patent databases, reflecting industrial interest in proprietary formulations. The compound's chiral center at the pyrrolidine ring also makes it valuable for asymmetric catalysis, aligning with the green chemistry trends dominating academic discussions.

Analytical characterization of this compound typically involves NMR spectroscopy and high-resolution mass spectrometry (HRMS), with its carbonyl stretching frequency (~1680 cm⁻¹) serving as a diagnostic IR marker. Stability studies under various pH conditions reveal its robustness in formulation development, another trending topic as pharmaceutical companies seek to improve drug delivery systems. Notably, computational models predict favorable ADMET properties for derivatives of this scaffold, explaining its popularity in medicinal chemistry projects.

Beyond pharmaceuticals, 2-(pyrrolidine-3-carbonyl)pyridine derivatives show promise in organic electronics as electron-transport materials. This application resonates with current searches for sustainable energy solutions, as researchers explore non-toxic alternatives to conventional semiconductors. The compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature processes, a feature highlighted in recent materials science publications.

Quality control protocols for CAS No. 1502126-88-6 emphasize HPLC purity thresholds (>98%) and strict control of process-related impurities, reflecting Good Manufacturing Practice (GMP) standards. These details are crucial for laboratories addressing the growing demand for high-purity research chemicals, a frequently searched term among contract research organizations. The compound's storage conditions (2-8°C under inert atmosphere) are also critical knowledge points for proper handling.

Emerging publications suggest novel microwave-assisted synthesis routes for this compound, reducing reaction times from hours to minutes—a significant development in the context of process intensification strategies. Such innovations align with industry's focus on cost-effective production methods, another high-traffic search category in chemical databases. Patent analyses reveal increasing claims involving crystalline polymorphs of this compound, underscoring its commercial importance.

In conclusion, 2-(pyrrolidine-3-carbonyl)pyridine (CAS No. 1502126-88-6) represents a multifaceted compound with expanding applications across drug discovery, materials science, and synthetic methodology. Its structural versatility continues to inspire research at the intersection of organic chemistry and molecular design, making it a compelling subject for both academic and industrial investigations in 2024 and beyond.